Cas no 941930-45-6 (2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 941930-45-6
• MF: C₁₇H₁₁ClF₂N₂O
• MW: 332.731849908829
• CID: 5501130
• Update Time: 2025-05-20

2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloro-6-fluorophenyl)methyl]-6-(4-fluorophenyl)pyridazin-3-one
• 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H11ClF2N2O/c18-14-2-1-3-15(20)13(14)10-22-17(23)9-8-16(21-22)11-4-6-12(19)7-5-11/h1-9H,10H2
• InChI Key： BDZWMAOTNQZBQA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=C(F)C=CC=C2Cl)N=C(C2=CC=C(F)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one

Introduction to 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 941930-45-6)

The compound 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one, identified by its CAS number 941930-45-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of multiple fluorine and chlorine substituents in its aromatic rings suggests a high degree of electronic modulation, which is crucial for optimizing pharmacokinetic and pharmacodynamic properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing pyridazine scaffolds. Pyridazines are known for their versatility in medicinal chemistry, offering a balance between lipophilicity and metabolic stability. The specific substitution pattern in 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one enhances its potential as a lead compound for further derivatization and optimization.

One of the most compelling aspects of this compound is its dual fluorine substitution at the 4-position of one phenyl ring and the 6-position of another. This configuration is particularly interesting because fluorine atoms can significantly influence the bioavailability and binding affinity of a molecule. The electron-withdrawing nature of fluorine can enhance metabolic stability, while its ability to form strong hydrogen bonds can improve receptor binding. These properties make 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one a promising candidate for further investigation in the development of novel therapeutic agents.

The chloro substituent at the 2-position of one of the phenyl rings adds another layer of complexity to this molecule. Chlorine atoms are well-known for their ability to modulate both electronic and steric properties, which can be exploited to fine-tune the pharmacological profile of a drug candidate. In particular, chloro groups can enhance binding interactions by participating in hydrophobic interactions or by acting as anchors for specific amino acid residues in biological targets.

Recent studies have highlighted the importance of fluorinated pyridazine derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that compounds with similar structural motifs exhibit potent activity against enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The unique combination of substituents in 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one positions it as a valuable scaffold for developing innovative treatments.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine and chlorine atoms often necessitates specialized synthetic techniques to achieve regioselectivity and minimize unwanted side reactions. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision.

In terms of biological activity, preliminary studies suggest that 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. However, more comprehensive pharmacological evaluations are needed to fully elucidate its therapeutic potential. These studies will likely involve in vitro assays to assess binding affinity and selectivity, followed by in vivo experiments to evaluate efficacy and toxicity profiles.

The impact of fluorine and chlorine substituents on the electronic properties of the molecule is another area of active investigation. Computational chemistry techniques have become indispensable tools for predicting how these substituents will influence molecular interactions at the atomic level. By leveraging quantum mechanical methods, researchers can gain insights into how changes in electronic distribution affect binding affinities and metabolic stability.

The development pipeline for this compound is still in its early stages, but it has already attracted interest from academic researchers and pharmaceutical companies alike. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating laboratory findings into tangible therapeutic benefits. As more data becomes available on the biological activity and pharmacokinetic properties of this molecule, its potential applications will become clearer.

In conclusion, 2-(2-chloro-6-fluorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 941930-45-6) represents a promising candidate for further exploration in drug discovery efforts. Its unique structural features combined with recent advancements in synthetic chemistry make it an attractive target for developing novel therapeutics targeting various human health conditions.